Fmoc-(3S,4S)-4-amino-3-hydroxy-5-phenyl pentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of Fmoc-amino acids and their derivatives involves a variety of chemical reactions tailored to introduce the Fmoc protecting group while preserving the integrity and configuration of the amino acid backbone. Methods such as the reaction of amino acids with (4-iodomethylphenoxy)acetic acid 2-oxo-2-phenylethyl ester have been utilized to achieve high yields of Fmoc-aminoacyloxymethylphenoxyacetic acids, showcasing the versatility and efficiency of synthetic approaches in generating Fmoc-protected amino acids for peptide synthesis (Zinieris et al., 2006).
Molecular Structure Analysis
The molecular structure of Fmoc-amino acids reveals a combination of hydrophobic and aromatic characteristics conferred by the Fmoc group, which are crucial for self-assembly and interaction processes. Studies have detailed the structural and supramolecular features of Fmoc-amino acids, highlighting the noncovalent interactions and patterns that underpin their recognition and assembly properties (Bojarska et al., 2020).
Chemical Reactions and Properties
Fmoc-amino acids participate in a range of chemical reactions, primarily focused on peptide bond formation and the removal of the Fmoc group. The chemical properties of these compounds are designed to facilitate their role in solid-phase peptide synthesis (SPPS), where the Fmoc group can be removed under basic conditions without affecting the peptide chain being synthesized. This selective reactivity is essential for the stepwise construction of peptides and peptidomimetics on a solid support.
Physical Properties Analysis
The physical properties of Fmoc-amino acids, such as solubility, melting point, and optical activity, are significantly influenced by the Fmoc group. These properties are critical in determining the conditions for peptide synthesis and purification processes. The introduction of the Fmoc group increases hydrophobicity and affects the overall solubility profile of the amino acid, which can be leveraged to improve synthesis efficiency and product isolation.
Chemical Properties Analysis
The chemical properties of Fmoc-amino acids center around their reactivity in peptide bond formation and the protective role of the Fmoc group. The Fmoc group is stable under acidic conditions but can be selectively removed under basic conditions, allowing for the sequential addition of amino acids in peptide synthesis. This protective strategy is fundamental in enabling the synthesis of complex peptides and proteins with high fidelity and efficiency.
Safety and Hazards
properties
IUPAC Name |
(3S,4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-5-phenylpentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO5/c28-24(15-25(29)30)23(14-17-8-2-1-3-9-17)27-26(31)32-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24,28H,14-16H2,(H,27,31)(H,29,30)/t23-,24-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDFWEZMWBJEUAX-ZEQRLZLVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(CC(=O)O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H]([C@H](CC(=O)O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-(3S,4S)-4-amino-3-hydroxy-5-phenyl pentanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.